Cas no 516457-93-5 (4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide
• CAS No: 516457-93-5
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6614043
• PubChem ID: 1214215
• Update Time: 2025-07-23

4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide
• SR-01000013118-1
• SR-01000013118
• MLS000679152
• 4-(1,3-BENZODIOXOL-5-YLMETHYL)-N-(2-METHOXYPHENYL)TETRAHYDRO-1(2H)-PYRAZINECARBOTHIOAMIDE
• 4-(benzo[d][1,3]dioxol-5-ylmethyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide
• 4-(1,3-benzodioxol-5-ylmethyl)-N-(2-methoxyphenyl)-1-piperazinecarbothioamide
• SMR000270091
• SR-01000013118-2
• 4-[(2H-1,3-benzodioxol-5-yl)methyl]-N-(2-methoxyphenyl)piperazine-1-carbothioamide
• CHEMBL1578197
• F1540-0036
• AKOS000806239
• HMS2559A17
• 516457-93-5
• 4-(1,3-benzodioxol-5-ylmethyl)-N-(2-methoxyphenyl)piperazine-1-carbothioamide
• AJ-292/42034578

• Inchi： 1S/C20H23N3O3S/c1-24-17-5-3-2-4-16(17)21-20(27)23-10-8-22(9-11-23)13-15-6-7-18-19(12-15)26-14-25-18/h2-7,12H,8-11,13-14H2,1H3,(H,21,27)
• InChI Key： PXLOQALQWLBLEB-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1OC)N1CCN(CC2=CC=C3C(=C2)OCO3)CC1

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide

Professional Introduction to 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide (CAS No. 516457-93-5)

4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 516457-93-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its 4-(2H-1,3-benzodioxol-5-yl)methyl and N-(2-methoxyphenyl)piperazine-1-carbothioamide moieties, contribute to its distinctive chemical and pharmacological properties.

The benzodioxole moiety, also known as the oxetane ring system, is a key structural component that imparts significant biological activity to many pharmacologically relevant compounds. In particular, the 2H-1,3-benzodioxol-5-yl group in this molecule is known to interact with various biological targets, including enzymes and receptors, which are crucial for modulating physiological processes. This moiety has been extensively studied for its role in the development of drugs with potential applications in treating neurological disorders, infectious diseases, and other metabolic conditions.

The piperazine ring is another important structural feature of this compound. Piperazine derivatives are well-documented for their wide range of biological activities, including antipsychotic, antihistaminic, and antiparasitic properties. The presence of the N-(2-methoxyphenyl)piperazine moiety in 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide suggests that this compound may exhibit similar pharmacological effects. Additionally, the carbothioamide functional group contributes to the molecule's overall solubility and bioavailability, which are critical factors in drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse molecules in drug discovery. The compound 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide exemplifies this trend by incorporating multiple pharmacophoric elements that can interact with biological targets in complex ways. Studies have shown that such multifunctional molecules often exhibit enhanced efficacy and reduced side effects compared to traditional drugs.

The synthesis of 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions and reagent selection. The benzodioxole ring is typically constructed through cyclization reactions involving appropriately substituted phenolic precursors. The piperazine ring is then introduced through nucleophilic substitution or condensation reactions. Finally, the carbothioamide group is incorporated via thiolation reactions or other appropriate methods.

The pharmacological evaluation of 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide has revealed several interesting properties. In vitro studies have demonstrated that this compound interacts with various enzymes and receptors involved in neurotransmitter signaling pathways. These interactions suggest potential applications in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. Additionally, preliminary in vivo studies have shown that this molecule exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability.

The development of new therapeutic agents relies heavily on advancements in synthetic methodologies and analytical techniques. The synthesis of complex molecules like 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide benefits from modern techniques such as combinatorial chemistry and high-throughput screening (HTS). These approaches allow researchers to rapidly generate libraries of structurally diverse compounds for testing against various biological targets.

In conclusion, 4-(2H-1,3-benzodioxol-5-yl)methyl-N-(2-methoxyphenyl)piperazine-1-carbothioamide (CAS No. 516457-93) is a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover the full potential of this compound and others like it, the field of medicinal chemistry will undoubtedly benefit from these advancements.